Cas no 102240-88-0 (10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)ethyl]-)

• Product Name: 10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)ethyl]-
• CAS No: 102240-88-0
• MF: C₂₀H₂₅N₃S
• MW: 339.497603178024
• CID: 142469
• PubChem ID: 3025178
• Update Time: 2025-04-19

10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[2-(4-ethyl-1-piperazinyl)ethyl]-
• 10-(2-(4-Ethyl-1-piperazinyl)ethyl)phenothiazine
• 10-[2-(4-ethylpiperazin-1-yl)ethyl]phenothiazine
• 10-(2-4'-Ethyl-1'-piperazinylethyl)-phenthiazin
• 10-[2-(4-Aethyl-piperazino)-aethyl]-phenothiazin
• 10-[2-(4-ethyl-piperazin-1-yl)-ethyl]-10H-phenothiazine
• 10-[2-(4-ethyl-piperazino)-ethyl]-phenothiazine
• AC1MHETJ
• ACMC-1C3TK
• AG-D-10889
• BRN 0038978
• CTK4A0846
• P 801
• Phenothiazine, 10-(2-(4-ethyl-1-piperazinyl)ethyl)-
• 102240-88-0
• DTXSID60144818

• Inchi： 1S/C20H25N3S/c1-2-21-11-13-22(14-12-21)15-16-23-17-7-3-5-9-19(17)24-20-10-6-4-8-18(20)23/h3-10H,2,11-16H2,1H3
• InChI Key： YMCGLCVGCYOFBT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCN1CCN(CC)CC1

Computed Properties

• Exact Mass: 339.17715
• Monoisotopic Mass: 339.176919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.145
• Boiling Point: 490.7°Cat760mmHg
• Flash Point: 250.6°C
• Refractive Index: 1.613
• PSA: 9.72
• LogP: 3.86760